4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-[methyl(oxolan-2-ylmethyl)sulfamoyl]-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C25H28N4O5S/c1-29(16-21-7-4-14-33-21)35(31,32)22-12-10-18(11-13-22)23(30)26-25-28-27-24(34-25)20-9-8-17-5-2-3-6-19(17)15-20/h8-13,15,21H,2-7,14,16H2,1H3,(H,26,28,30)
• InChI Key: HDBQWCXJXSOQFU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC5=C(CCCC5)C=C4
• Molecular Formula: C25H28N4O5S
• Molecular Weight: 496.6 g/mol

Description

4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C25H28N4O5S and its molecular weight is 496.58. The purity is usually 95%.
BenchChem offers high-quality 4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of 1,3,4-oxadiazole derivatives and their structural characterization through spectral studies (IR, 1H NMR, 13C NMR) and single crystal X-ray diffraction methods highlight the intricate processes involved in creating compounds with potential biological activities. The studies emphasize the importance of understanding the molecular structure to ascertain the compounds' properties and functions (Karanth et al., 2019).

Biological Applications

• Research has demonstrated the potential anticancer activities of related compounds, particularly through the synthesis and evaluation of 1,3,4-oxadiazole derivatives, which have shown promising results against various cancer cell lines. This underscores the potential therapeutic applications of such compounds in treating cancer (Salahuddin et al., 2014).
• Another study focused on the synthesis of pro-apoptotic indapamide derivatives, indicating that these compounds could induce apoptosis in cancer cells, offering a pathway to developing new anticancer agents (Yılmaz et al., 2015).

Corrosion Inhibition

• The corrosion inhibition properties of benzimidazole bearing 1,3,4-oxadiazoles for mild steel in sulfuric acid were explored, demonstrating the multifaceted applications of such compounds beyond biomedical research, extending to materials science and engineering (Ammal et al., 2018).